Cas no 26453-81-6 (Methanone, di-3-thienyl-)

• Product Name: Methanone, di-3-thienyl-
• CAS No: 26453-81-6
• MF: C₉H₆OS₂
• MW: 194.273339748383
• CID: 1430614
• PubChem ID: 329766507
• Update Time: 2025-04-20

Methanone, di-3-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, di-3-thienyl-
• di(thiophen-3-yl)methanone
• Bis(3-thienyl) ketone
• Di(thiophen-3-yl) ketone
• AJ-804/11075020
• Di(3-thienyl)methanone #
• Di-3-thienylmethanone
• Di-thiophen-3-yl-methanone
• AKOS000280799
• DTXSID40341540
• BIS(THIOPHEN-3-YL)METHANONE
• Di-3-thienyl ketone, 97%
• Di(3-thienyl)methanone
• DB-187064
• 26453-81-6
• SCHEMBL2166098

• MDL： MFCD00848015
• Inchi： 1S/C9H6OS2/c10-9(7-1-3-11-5-7)8-2-4-12-6-8/h1-6H
• InChI Key： RMMZGPSYPUIIRO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CSC=C1)=O

Computed Properties

• Exact Mass: 193.98608
• Monoisotopic Mass: 193.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Melting Point: 83-88 °C
• PSA: 17.07

Methanone, di-3-thienyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C